3,6-diamino-2-(4-bromobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile

• IUPAC Name: 3,6-diamino-2-(4-bromobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C15H9BrN4OS/c16-9-3-1-7(2-4-9)12(21)13-11(18)10-5-8(6-17)14(19)20-15(10)22-13/h1-5H,18H2,(H2,19,20)
• InChI Key: YAJAFVRAGKLQJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=C(C3=C(S2)N=C(C(=C3)C#N)N)N)Br
• Molecular Formula: C15H9BrN4OS
• Molecular Weight: 373.2 g/mol

Description

3,6-Diamino-2-(4-bromobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile is a complex organic compound belonging to the thienopyridine family Thienopyridines are known for their diverse biological activities and potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,6-diamino-2-(4-bromobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile typically involves multi-step organic reactionsThe reaction conditions often include the use of specific catalysts, solvents, and temperature control to ensure high yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic routes to enhance scalability and cost-effectiveness. This includes the use of continuous flow reactors, advanced purification techniques, and automation to streamline the production process .

Chemical Reactions Analysis

Types of Reactions

3,6-Diamino-2-(4-bromobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups, leading to the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the amino and bromobenzoyl positions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like sodium hypochlorite, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, including solvent choice and temperature, play a crucial role in determining the reaction outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may lead to the formation of dimerized products, while substitution reactions can yield a variety of substituted thienopyridine derivatives.

Scientific Research Applications

3,6-Diamino-2-(4-bromobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound has shown potential as an inhibitor of certain enzymes and proteins, making it a candidate for drug development.

Medicine: Its biological activity suggests potential therapeutic applications, particularly in the treatment of diseases such as cancer and infectious diseases.

Industry: The compound’s unique properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,6-diamino-2-(4-bromobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile involves its interaction with specific molecular targets. It may inhibit enzyme activity by binding to the active site or modulate protein-protein interactions. The exact pathways and molecular targets can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

• 3,6-Diamino-2-benzoyl-4-isopropylthieno[2,3-b]pyridine-5-carbonitrile
• 3,6-Diamino-2-(4-bromobenzoyl)-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridine-5-carbonitrile

Uniqueness

3,6-Diamino-2-(4-bromobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile is unique due to the presence of the 4-bromobenzoyl group, which imparts distinct chemical and biological properties.